Cas no 2172512-79-5 (2-4-(but-3-en-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylphenol)

• Product Name: 2-4-(but-3-en-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylphenol
• CAS No: 2172512-79-5
• MF: C₁₂H₁₃N₃OS
• MW: 247.316120862961
• CID: 6194314
• PubChem ID: 165872949
• Update Time: 2025-06-29

2-4-(but-3-en-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylphenol Chemical and Physical Properties

Names and Identifiers

• 2-4-(but-3-en-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylphenol
• 2-[4-(but-3-en-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]phenol
• EN300-1274679
• 2172512-79-5

• Inchi： 1S/C12H13N3OS/c1-3-8(2)15-11(13-14-12(15)17)9-6-4-5-7-10(9)16/h3-8,16H,1H2,2H3,(H,14,17)
• InChI Key： OYHBBIWMUXBRMM-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2O)N1C(C=C)C

Computed Properties

• Exact Mass: 247.07793322g/mol
• Monoisotopic Mass: 247.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80Ų

Additional information on 2-4-(but-3-en-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylphenol

Compound CAS No. 2172512-79-5: 2-[4-(but-3-en-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]phenol

The compound with CAS number 2172512-79-5, known as 2-[4-(but-3-en-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]phenol, is a structurally complex organic molecule that has garnered attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of heterocyclic compounds, specifically featuring a triazole ring system, which is a five-membered aromatic ring containing three nitrogen atoms. The presence of the sulfanyl group (-SH) and the allyl group (but-3-en-2-yl) further enhances its reactivity and functional versatility.

Recent studies have highlighted the antimicrobial properties of this compound, making it a promising candidate for use in pharmaceutical applications. Researchers have reported that the triazole moiety plays a critical role in enhancing the molecule's ability to inhibit bacterial growth. Additionally, the phenolic group present in the structure contributes to its antioxidant activity, which has potential applications in food preservation and skincare products.

The synthesis of CAS No. 2172512-79-5 involves a multi-step process that typically includes the formation of the triazole ring through a copper-catalyzed azide alkyne cycloaddition (CuAAC) reaction. This method is highly efficient and has been optimized in recent years to improve yield and purity. The introduction of the sulfanyl group and the allyl substituent requires precise control over reaction conditions to ensure the desired stereochemistry and regioselectivity.

In terms of applications, this compound has shown potential in the development of bioactive materials, particularly in drug delivery systems. Its ability to form stable complexes with metal ions makes it an attractive candidate for use in coordination polymers and metal organic frameworks (MOFs). Furthermore, its unique electronic properties make it suitable for use in organic electronics, such as in the development of novel semiconducting materials.

The environmental impact of this compound has also been a topic of recent research. Studies have shown that it exhibits low toxicity towards aquatic organisms, which is a critical factor for its safe application in agricultural and industrial settings. However, further research is needed to fully understand its long-term effects on ecosystems and to develop sustainable methods for its production and disposal.

In conclusion, CAS No. 2172512-79-5, or 2-[4-(but-3-en-2-y